3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one

• IUPAC Name: 3-(1,2-oxazol-3-ylmethyl)-1,3-benzothiazol-2-one
• InChI: InChI=1S/C11H8N2O2S/c14-11-13(7-8-5-6-15-12-8)9-3-1-2-4-10(9)16-11/h1-6H,7H2
• InChI Key: IIFPXVLDZZIZEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)S2)CC3=NOC=C3
• Molecular Formula: C11H8N2O2S
• Molecular Weight: 232.26 g/mol

Description

3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one, also known as OBTA, is a heterocyclic compound that has been widely studied for its potential applications in medicinal chemistry. OBTA is a member of the benzothiazole family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one is not yet fully understood. However, it is believed to act by inhibiting the growth of cancer cells through the induction of apoptosis. 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one has also been shown to inhibit the replication of certain viruses, such as HIV and herpes simplex virus.
Biochemical and Physiological Effects:
3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one has been shown to exhibit a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the replication of viruses, and act as a fluorescent probe for detecting metal ions. 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one has also been shown to exhibit antioxidant properties, which may contribute to its potential use as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one is its high yield and purity during synthesis. 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one is also relatively stable and can be stored for extended periods of time. However, one limitation of 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one is its limited solubility in aqueous solutions, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one. One area of interest is the development of 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one-based fluorescent probes for detecting metal ions. Another potential direction is the use of 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one as a therapeutic agent for the treatment of cancer and viral infections. Additionally, further research is needed to fully understand the mechanism of action of 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one and its potential use in various applications.

Synthesis Methods

The synthesis of 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one involves the reaction of 2-aminobenzenethiol with glyoxal monohydrate in the presence of acetic acid. The reaction proceeds through a condensation reaction to form the desired product. The yield of the reaction is typically high, and the purity of the product can be improved through recrystallization.

Scientific Research Applications

3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anticancer, antiviral, and antimicrobial properties. 3-(1,2-Oxazol-3-ylmethyl)-1,3-benzothiazol-2-one has also been studied for its potential use as a fluorescent probe for detecting metal ions.